Cas no 847039-11-6 (4-PIPERIDINAMINE, N-METHYL-N-PROPYL-)

• Product Name: 4-PIPERIDINAMINE, N-METHYL-N-PROPYL-
• CAS No: 847039-11-6
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 3311029
• PubChem ID: 22964513
• Update Time: 2025-05-21

4-PIPERIDINAMINE, N-METHYL-N-PROPYL- Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINAMINE, N-METHYL-N-PROPYL-
• SCHEMBL1829058
• methyl-piperidin-4-yl-propyl-amine
• N-methyl-N-propylpiperidin-4-amine
• DB-404235
• EN300-6854995
• 847039-11-6
• XWFPVKLYWVTYAS-UHFFFAOYSA-N
• N-Methyl-N-propyl-4-piperidinamine

• Inchi： 1S/C9H20N2/c1-3-8-11(2)9-4-6-10-7-5-9/h9-10H,3-8H2,1-2H3
• InChI Key： XWFPVKLYWVTYAS-UHFFFAOYSA-N
• SMILES： N1CCC(N(C)CCC)CC1

Computed Properties

• Exact Mass: 156.162648646Da
• Monoisotopic Mass: 156.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-PIPERIDINAMINE, N-METHYL-N-PROPYL-

Introduction to 4-PIPERIDINAMINE, N-METHYL-N-PROPYL (CAS No. 847039-11-6)

4-PIPERIDINAMINE, N-METHYL-N-PROPYL, identified by its Chemical Abstracts Service (CAS) number 847039-11-6, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This piperidine derivative has garnered attention due to its versatile structural properties and potential applications in drug development and molecular biology. The compound’s unique amine functional groups make it a valuable intermediate in synthesizing complex molecules, particularly in the design of novel therapeutic agents.

The structure of 4-piperidinamine, N-methyl-N-propyl features a six-membered aromatic ring substituted with an amine group at the fourth position, further modified by a methyl group and an n-propyl chain. This configuration imparts distinct electronic and steric characteristics, influencing its reactivity and interaction with biological targets. The presence of both primary and secondary amine functionalities allows for diverse chemical modifications, making it a versatile building block in synthetic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in piperidine derivatives due to their favorable pharmacokinetic properties and potential to enhance drug efficacy. 4-Piperidinamine, N-methyl-N-propyl is no exception, with studies highlighting its role in developing small-molecule inhibitors for various therapeutic pathways. Its ability to act as a scaffold for medicinal chemistry has led to several promising candidates entering preclinical trials.

One of the most compelling aspects of CAS No. 847039-11-6 is its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The piperidine core is known to stabilize binding interactions with protein targets, improving drug potency. Researchers have leveraged the structural flexibility of 4-piperidinamine, N-methyl-N-propyl to design molecules that selectively inhibit aberrant signaling pathways involved in disease progression.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-piperidinamine, N-methyl-N-propyl. Molecular docking simulations and virtual screening have enabled scientists to predict binding affinities and optimize lead structures before experimental synthesis. This approach has been instrumental in identifying novel analogs with enhanced pharmacological profiles.

The compound’s significance extends beyond oncology; it has also been explored in the development of antiviral and anti-inflammatory agents. The ability of 4-piperidinamine, N-methyl-N-propyl to modulate enzyme activity has opened new avenues for treating infectious diseases and chronic inflammatory conditions. Preliminary studies suggest that derivatives of this compound exhibit potent activity against viral proteases and inflammatory cytokines.

Synthetic methodologies for CAS No. 847039-11-6 have been refined to ensure high yield and purity, making it accessible for industrial-scale production. Techniques such as reductive amination and nucleophilic substitution are commonly employed to construct the desired framework. Advances in green chemistry have also influenced synthetic routes, emphasizing sustainable practices that minimize waste and energy consumption.

The biocatalytic potential of 4-piperidinamine, N-methyl-N-propyl has not been overlooked either. Enzymatic approaches have been investigated for modifying this compound into more complex derivatives with tailored biological activities. Such biocatalytic strategies align with the growing trend toward enzymatic synthesis in pharmaceutical manufacturing, offering cost-effective and environmentally friendly alternatives.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 847039-11-6. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical intermediates meet stringent quality standards before entering clinical trials. Collaborative efforts between academic institutions and industry partners have facilitated rapid translation of laboratory findings into market-ready products.

The future prospects for 4-piperidinamine, N-methyl-N-propyl are promising, with ongoing research uncovering new therapeutic applications. Innovations in gene editing technologies may further expand its utility by enabling targeted delivery systems or personalized medicine approaches. As our understanding of disease mechanisms evolves, so too will the demand for innovative molecular tools like this piperidine derivative.

In conclusion,CAS No. 847039-11-6 represents a cornerstone in modern medicinal chemistry, offering a scaffold for developing next-generation therapeutics across multiple disease areas. Its structural versatility combined with recent technological advancements ensures that it will remain at the forefront of pharmaceutical innovation for years to come.